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Compound of Interest

Compound Name: L 012

Cat. No.: B1673681

Essential Safety and Handling Guide for L 012

For researchers, scientists, and drug development professionals, ensuring safe and effective
laboratory practices is paramount. This guide provides immediate safety and logistical
information for handling the chemiluminescent probe L 012, including detailed operational and
disposal plans.

Chemical Identification and Properties

Property Value

8-Amino-5-chloro-2,3-dihydro-7-phenyl-

Chemical Name pyrido[3,4-d]pyridazine-1,4-dione, monosodium
salt[1]

Common Name L 012 sodium salt[2][3][4]

CAS Number 143556-24-5[1][2][3][5]

Molecular Formula C13HsCIN4NaO2[2]

Molecular Weight 310.67 g/mol [2]

Appearance Beige to yellowish powder[2]

Solubility Soluble in water and DMSO
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Hazard Identification and Personal Protective Equipment
(PPE)

L 012 sodium salt is classified as a hazardous substance that can cause skin and serious eye
irritation[2]. Therefore, adherence to strict safety protocols and the use of appropriate personal
protective equipment are mandatory.

Summary of Required Personal Protective Equipment (PPE)

Specifications and Best

Protection Type Required PPE .
Practices
Must be worn at all times when
) Safety Goggles or a Face handling L 012 in solid or
Eye and Face Protection ) ) )
Shield solution form to protect against
splashes.

Nitrile or latex gloves are
suitable. Always inspect gloves
] ] ] for tears or punctures before
Hand Protection Chemical-resistant gloves )
use and dispose of them
properly after handling the

chemical.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing from potential spills.

Recommended when handling

i ) ] the powdered form of L 012 to
Respiratory Protection NIOSH-approved respirator o .
avoid inhalation of dust

particles.

Operational Plan for Handling L 012

A systematic approach to handling L 012, from preparation to experimental use, is crucial for
both safety and experimental accuracy.
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Preparation of Stock and Working Solutions

Storage of L 012 Powder:

o Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.
e Protect from light.

Preparation of Stock Solution (e.g., 10 mM in DMSO):

o Work Area Preparation: Ensure a clean and designated workspace, preferably within a
chemical fume hood.

e Don PPE: Wear all required personal protective equipment.
e Weighing: Carefully weigh the desired amount of L 012 powder.
e Dissolving: Add the appropriate volume of DMSO to the powder.

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles. Store at -20°C or -80°C and protect from light[3].

Preparation of Working Solution (e.g., 1-10 uM in buffer):

 Dilution: Dilute the stock solution to the final desired concentration using an appropriate
buffer (e.g., PBS).

o Immediate Use: Prepare the working solution immediately before the experiment, as its
stability in aqueous solutions may be limited.

Experimental Workflow

The following diagram illustrates the general workflow for a typical experiment involving L 012
for the detection of reactive oxygen species (ROS).
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A high-level workflow for experiments using L 012.
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Disposal Plan for L 012 Waste

Proper disposal of L 012 and any contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety. All L 012 waste should be treated as hazardous

chemical waste.

Waste Segregation and Collection

Designated Waste Container: Use a clearly labeled, leak-proof container for all L 012 waste.
The label should include "Hazardous Waste," "L 012," and the primary hazard (Irritant).

Types of Waste to Collect:

o

Unused or expired L 012 powder and solutions.

[¢]

Contaminated consumables, including pipette tips, microfuge tubes, and well plates.

[¢]

Contaminated PPE, such as gloves.

[e]

Any materials used for spill cleanup.

Step-by-Step Disposal Procedure

Collection: At the point of generation, collect all L 012-contaminated materials in the
designated hazardous waste container.

Container Management: Keep the waste container securely sealed when not in use. Do not
overfill the container.

Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,
and secure area away from incompatible materials.

Institutional Disposal Protocol: Follow your institution's specific procedures for the disposal of
hazardous chemical waste. This typically involves contacting the Environmental Health and
Safety (EHS) office for waste pickup.

Documentation: Maintain a log of the waste generated, including the date and quantity.
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In the event of a spill, immediately alert others in the area. For small spills, wear appropriate
PPE, cover the spill with an absorbent material, and carefully sweep the material into a
designated hazardous waste container. For large spills, evacuate the area and contact your
institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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